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Abstract

Bromine pentafluoride (BrFs), a highly reactive interhalogen compound, has been a subject
of significant interest since its discovery in the early 20th century. Its potent fluorinating
capabilities have established its use in specialized applications, including the synthesis of
fluorinated organic molecules and the processing of uranium. This technical guide provides a
comprehensive overview of the history, synthesis, and physicochemical properties of Bromine
Pentafluoride, with a focus on detailed experimental protocols and safety considerations
essential for laboratory and industrial handling.

Discovery and History

The journey to the synthesis of Bromine Pentafluoride was driven by the exploration of higher
fluorides of halogens following the discovery of chlorine trifluoride (CIF3). The pioneering work
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in this field was conducted by the German chemist Otto Ruff, a prominent figure in fluorine
chemistry.[1][2]

In 1931, Otto Ruff and his colleague Walter Menze successfully synthesized Bromine
Pentafluoride for the first time.[3] Their work involved the direct reaction of elemental bromine
with an excess of fluorine gas at elevated temperatures. This discovery opened a new chapter
in the study of interhalogen compounds and provided a powerful new reagent for fluorination
reactions.

The historical development of the understanding of bromine fluorides can be visualized as a
progression from initial synthesis to detailed characterization and application.

Historical Timeline of Bromine Pentafluoride

1906: Paul Lebeau discovers Bromine Trifluoride (BrFs)

&oundation for higher bromine fluorides

1931: Otto Ruff and Walter Menze synthesize Bromine Pentafluoride (BrFs) for the first time

%nables detailed study

Post-1931: Further characterization of BrFs properties and reactivity

&eads to practical uses

Modern Era: Application of BrFs as a powerful fluorinating agent in various fields
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A flowchart illustrating the key historical milestones in the discovery of Bromine Pentafluoride.

Experimental Protocols
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The synthesis of Bromine Pentafluoride is a hazardous undertaking that requires meticulous
attention to safety and specialized equipment due to the high reactivity and toxicity of the
reactants and product. The following protocols are based on established methods and should
only be performed by trained personnel in a well-equipped laboratory with appropriate safety
measures in place.

Synthesis Method 1: Direct Fluorination of Bromine

This method is suitable for producing large quantities of Bromine Pentafluoride.[4]
Reaction:

Brz2 + 5F2 - 2BrFs

Materials and Equipment:

e Reactor: A corrosion-resistant reactor, such as one made of nickel, Monel, or copper, is
essential. For laboratory-scale synthesis, a nickel flow reactor is suitable.

e Reagents: Liquid bromine (high purity), Fluorine gas (high purity).
¢ Inert gas: Nitrogen or Argon for purging the system.

o Cold trap: To condense the product.

e Scrubber: To neutralize unreacted fluorine and bromine.

o Temperature and pressure monitoring and control systems.
Procedure:

o System Preparation: The entire apparatus must be thoroughly cleaned, dried, and
passivated. Passivation involves treating the system with a low concentration of fluorine gas
to form a protective metal fluoride layer on the internal surfaces.

e Purging: The system is purged with a stream of dry inert gas (Nitrogen or Argon) to remove
any traces of moisture and air.
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» Reaction Initiation: The reactor is heated to a temperature above 150 °C. A controlled stream
of liquid bromine is vaporized and introduced into the reactor along with an excess of fluorine
gas. The molar ratio of F2 to Brz should be greater than 5:1 to favor the formation of BrFs
over lower brominated fluorides.

e Product Collection: The gaseous product stream exiting the reactor is passed through a cold
trap (cooled with a suitable cryogen, e.g., liquid nitrogen) to condense the Bromine
Pentafluoride.

 Purification: The crude BrFs collected in the cold trap may contain impurities such as BrFs
and unreacted Br2. Purification is achieved through fractional distillation.[3][5] The crude
product is gently heated, and the fraction distilling at the boiling point of BrFs (40.25 °C) is
collected.[4]

o Waste Neutralization: The unreacted fluorine and bromine in the effluent gas stream must be
passed through a scrubber containing a suitable neutralizing agent, such as a solution of
sodium hydroxide or soda lime.

Direct Fluorination of Bromine Workflow

Effluent Gas Waste Gas Scrubbing O
©—> System Passivation Inert Gas Purging Reaction of Brz and F2 (>150°C)

Product Condensation (Cold Trap)

Fractional Distillation

Click to download full resolution via product page

A workflow diagram for the synthesis of Bromine Pentafluoride via direct fluorination.

Synthesis Method 2: Fluorination of Potassium Bromide

This route is suitable for the preparation of smaller quantities of Bromine Pentafluoride and
yields a product that is almost completely free of trifluorides and other impurities.[4]
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Reaction:
KBr + 3F2 - KF + BrFs
Procedure:

The experimental setup is similar to the direct fluorination method. Dried potassium bromide
powder is placed in the reactor, which is then heated. A controlled stream of fluorine gas is
passed over the heated KBr. The volatile BrFs product is carried out of the reactor by the gas
stream and collected in a cold trap. Purification by fractional distillation may be performed if
necessary.

Photochemical Synthesis

A more recent development involves the photochemical synthesis of Bromine Pentafluoride at
room temperature.[3]

Reaction:
BrFs + F2 --(UV light)--> BrFs
Procedure:

This method involves the irradiation of a mixture of Bromine Trifluoride (BrFs) and fluorine gas
with UV light in the 300-400 nm range.[3] The reaction can be performed in a vessel made of a
UV-transparent and fluorine-resistant material such as PFA (perfluoroalkoxy alkane). This
method offers the advantage of proceeding at room temperature, potentially reducing the
formation of byproducts and simplifying the experimental setup.

Physicochemical Properties

A summary of the key quantitative properties of Bromine Pentafluoride is presented in the
table below for easy reference.
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Property Value Reference(s)
Molecular Formula BrFs [4]
Molar Mass 174.894 g/mol [4]
Appearance Pale yellow liquid [4]
Melting Point -61.30 °C [4]
Boiling Point 40.25 °C [4]
Density 2.466 g/cm3 [4]

Vapor Pressure

328 mmHg at 21 °C

[6]

Molecular Geometry

Square pyramidal

[417]

Point Group Cav [4]
Bond Length (Br-F axial) ~1.689 A
Bond Length (Br-F equatorial)  ~1.774 A
Bond Angle (Fax-Br-Feq) ~84.8° [2]

19F NMR Chemical Shift (Fax)

~277 ppm (relative to CFCIs)

[3]

19F NMR Chemical Shift (Feq)

~138 ppm (relative to CFCIs)

[3]

IR Active Modes (gas)

684, 644, 584, 415, 365, 245

cm—t

[8]

Raman Active Modes (liquid)

627,572, 536, 315, 275 cm?

[8]

Reactivity and Handling

Bromine Pentafluoride is a powerful fluorinating and oxidizing agent. Its high reactivity
necessitates stringent safety protocols.

Key Reactivity:

e Reaction with Water: Reacts violently with water to produce bromic acid and hydrofluoric
acid.[4] BrFs + 3H20 - HBrOs + 5HF
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o Fluorination of Metals: Converts most metals to their highest fluoride states, even at room
temperature. For example, it is used to produce uranium hexafluoride from uranium.[4] 5U +
6BrFs — 5UFs + 3Br2

o Reaction with Organic Compounds: Reacts explosively with many organic materials.
Safety and Handling:

Due to its extreme reactivity and toxicity, handling Bromine Pentafluoride requires a
comprehensive safety plan.

o Personal Protective Equipment (PPE): A full-face shield, chemical-resistant gloves, and a
full-body suit are mandatory. A self-contained breathing apparatus (SCBA) is essential when
working with this compound.

» Materials Compatibility: Bromine Pentafluoride is corrosive to many materials. Compatible
materials for handling and storage include nickel, Monel, stainless steel, copper, and certain
fluoropolymers like PFA and FEP.[3][9] Glass is not a suitable material.

o Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers made of
compatible materials. Keep away from water and organic compounds.

o Spill and Emergency Procedures: In case of a spill, the area should be evacuated
immediately. Spills can be absorbed with dry sand or vermiculite. Water should never be
used to clean up a spill due to the violent reaction.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://en.wikipedia.org/wiki/Bromine_pentafluoride
https://www.benchchem.com/product/b1222226/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bromine-pentafluoride-discovery-synthesis-and-properties
https://www.benchchem.com/product/b1222226/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bromine-pentafluoride-discovery-synthesis-and-properties
https://pmc.ncbi.nlm.nih.gov/articles/PMC10092034/
https://www.bargroup.net.au/images/Shurflo%20fluid%20compatibility%20chart%20.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Key Relationships in BrFs Safety and Handling

High Reactivity of BrFs High Toxicity of BrFs

(Strong Oxidizer and Fluorinator) (Corrosive to Tissues)

Mandatory Personal Protective Equipment (PPE)
- Full-face shield
- Chemical-resistant suit
- SCBA

Strict Material Compatibility Stringent Handling Procedures
- Nickel, Monel, Copper - Inert atmosphere
- Fluoropolymers (PFA, FEP) - Controlled environment

Safe Laboratory/Industrial Operation

Click to download full resolution via product page

A diagram illustrating the logical relationships between the properties of BrFs and the required
safety measures.

Conclusion

Bromine Pentafluoride remains a significant compound in the field of fluorine chemistry. Its
discovery by Ruff and Menze was a landmark achievement, and its unique properties continue
to be exploited in various scientific and industrial applications. A thorough understanding of its
synthesis, properties, and, most importantly, its hazardous nature is paramount for its safe and
effective utilization. This guide provides the foundational knowledge for researchers and
professionals working with this challenging yet valuable chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://next-gen.materialsproject.org/materials/mp-27987
https://www.youtube.com/watch?v=oF84GvdnpOc
https://pmc.ncbi.nlm.nih.gov/articles/PMC10092034/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10092034/
https://en.wikipedia.org/wiki/Bromine_pentafluoride
https://www.chem.rochester.edu/notvoodoo/pages/purification.php?page=fractional_distillation
https://www.researchgate.net/figure/Band-assignment-for-the-Raman-spectra-of-KBrF-6-and-RbBrF-6-Raman-inactive_tbl2_363599679
https://unacademy.com/content/jee/study-material/chemistry/brf5-molecular-geometry-and-bond-angles/
https://www.researchgate.net/publication/363599679_Bromine_Pentafluoride_BrF5_the_Formation_of_BrF6_Salts_and_the_Stereochemical_Inactivity_of_the_Bromine_Lone_Pairs
https://www.bargroup.net.au/images/Shurflo%20fluid%20compatibility%20chart%20.pdf
https://www.benchchem.com/product/b1222226/docs#an-in-depth-technical-guide-to-bromine-pentafluoride-discovery-synthesis-and-properties
https://www.benchchem.com/product/b1222226/docs#an-in-depth-technical-guide-to-bromine-pentafluoride-discovery-synthesis-and-properties
https://www.benchchem.com/product/b1222226/docs#an-in-depth-technical-guide-to-bromine-pentafluoride-discovery-synthesis-and-properties
https://www.benchchem.com/product/b1222226/docs#an-in-depth-technical-guide-to-bromine-pentafluoride-discovery-synthesis-and-properties
https://www.benchchem.com/product/b1222226?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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